Cas no 1797893-49-2 (2,5-Dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide)

• Product Name: 2,5-Dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide
• CAS No: 1797893-49-2
• MF: C₁₈H₂₃NO₆S
• MW: 381.443324327469
• CID: 5372458
• Update Time: 2025-05-20

2,5-Dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide

• Inchi： 1S/C18H23NO6S/c1-22-14-7-5-6-13(10-14)17(25-4)12-19-26(20,21)18-11-15(23-2)8-9-16(18)24-3/h5-11,17,19H,12H2,1-4H3
• InChI Key： CBVWCOBWAJARJI-UHFFFAOYSA-N
• SMILES： C1(S(NCC(OC)C2=CC=CC(OC)=C2)(=O)=O)=CC(OC)=CC=C1OC

Experimental Properties

• Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.1±60.0 °C(Predicted)
• pka: 10.14±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-Dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide

Research Brief on 2,5-Dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide (CAS: 1797893-49-2)

2,5-Dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide (CAS: 1797893-49-2) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique methoxy-substituted benzenesulfonamide structure, has been the subject of several studies exploring its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of 2,5-Dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide to enhance its bioactivity and pharmacokinetic profile. Studies have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to modify the compound's structure and evaluate its interactions with biological targets. Preliminary findings suggest that this compound exhibits promising activity against specific enzyme targets, making it a candidate for further investigation in therapeutic areas such as inflammation, oncology, and neurological disorders.

One of the key findings from recent studies is the compound's ability to modulate specific signaling pathways. For instance, in vitro assays have demonstrated its inhibitory effects on certain kinases and receptors, which are implicated in disease progression. These findings are supported by molecular docking studies that highlight the compound's binding affinity and selectivity for these targets. Researchers are now exploring the potential of 2,5-Dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide as a scaffold for developing more potent and selective inhibitors.

In addition to its pharmacological potential, the compound's physicochemical properties, such as solubility and stability, have been investigated to assess its suitability for drug development. Recent advancements in formulation strategies, including the use of nanoparticles and prodrug approaches, aim to overcome some of the challenges associated with its delivery and bioavailability. These efforts are critical for translating the compound's in vitro activity into in vivo efficacy.

The safety and toxicity profile of 2,5-Dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide have also been evaluated in preclinical models. Initial toxicity studies indicate a favorable safety margin, although further investigations are required to fully understand its long-term effects. Researchers are optimistic that with continued optimization, this compound could progress to clinical trials, offering a new therapeutic option for patients with unmet medical needs.

In conclusion, 2,5-Dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a valuable subject for ongoing research. Future studies will likely focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease contexts. The continued investigation of this compound underscores the importance of innovative chemical entities in advancing drug discovery and development.